Cas no 910-31-6 (3β-Chlorocholest-5-ene)

3β-Chlorocholest-5-ene structure
3β-Chlorocholest-5-ene structure
Product Name:3β-Chlorocholest-5-ene
CAS No:910-31-6
MF:C27H45Cl
MW:405.099207639694
MDL:MFCD29916899
CID:40209
PubChem ID:24892978
Update Time:2023-11-22

3β-Chlorocholest-5-ene Chemical and Physical Properties

Names and Identifiers

    • Cholesteryl chloride
    • 3-beta-chlorocholest-5-ene
    • (3beta)-3-chlorocholest-5-ene
    • Cholesterol chloride
    • 3-chloro-,3.beta.-Cholest-5-ene
    • Cholest-5-ene, 3beta-chloro-
    • Cholest-5-ene, 3-chloro-, (3beta)-
    • Cholest-5-ene,3-chloro,(3β)-
    • BETA-CHLORO-5-CHOLESTENE
    • 5-CHOLESTEN-3BETA-CHLORIDE
    • CHOLESTERYL CHLORIDE(RG)
    • Cholesteryl Chloride froM Beef Fat
    • 3-Chlorocholestene
    • 5-Cholesten-3β-chloride
    • 3beta-Chlorocholest-5-ene
    • (8S,9R,10R,13R,14S)-3-Chloro-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-d
    • (3β)-3-Chlorocholest-5-ene (ACI)
    • Cholest-5-ene, 3β-chloro- (6CI, 7CI, 8CI)
    • 3β-Chlorocholest-5-ene
    • 3β-Cholesteryl chloride
    • NSC 2084
    • MDL： MFCD29916899
    • Inchi： 1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
    • InChI Key： OTVRYZXVVMZHHW-DPAQBDIFSA-N
    • SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)Cl
    • BRN： 2703655

Computed Properties

  • Exact Mass: 404.32100
  • Monoisotopic Mass: 404.321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 9.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9160 (rough estimate)
  • Melting Point: 94.0 to 99.0 deg-C
  • Boiling Point: 488.29°C (rough estimate)
  • Flash Point: 249.6 °C
  • Refractive Index: 1.6281 (estimate)
  • PSA: 0.00000
  • LogP: 8.63520
  • Specific Rotation: -30 º (c=1, chloroform)
  • Optical Activity: [α]25/D −24°, c = 1 in chloroform
  • Solubility: Not determined

3β-Chlorocholest-5-ene Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • TSCA：Yes
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

3β-Chlorocholest-5-ene Customs Data

  • HS CODE：29035990
  • Customs Data：

    China Customs Code:

    29035990

3β-Chlorocholest-5-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C130001-500g
3β-Chlorocholest-5-ene
 910-31-6 >95.0%(HPLC)
500g
 ¥5242.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C130001-100g
3β-Chlorocholest-5-ene
 910-31-6 >95.0%(HPLC)
100g
 ¥1544.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C130001-25g
3β-Chlorocholest-5-ene
 910-31-6 >95.0%(HPLC)
25g
 ¥488.90 2023-09-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0610-25G
Cholesteryl Chloride
 910-31-6 >95.0%(GC)
25g
 ¥1155.00 2024-04-15
Chemenu
CM201185-500g
3-Cholesteryl chloride
 910-31-6 95%
500g
 $309 2021-06-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S11159-5g
Cholesteryl chloride
 910-31-6 BR，98%
5g
 ￥160.00 2022-01-07
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S11159-25g
Cholesteryl chloride
 910-31-6 BR，98%
25g
 ￥440.00 2022-01-07
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S11159-100g
Cholesteryl chloride
 910-31-6 BR，98%
100g
 ￥1680.00 2022-01-07
SHANG HAI YUAN YE Biotechnology Co., Ltd.
B27931-20mg
Cholesteryl chloride
 910-31-6 HPLC≥98%
20mg
 ￥240.00 2021-09-02
TRC
C596045-5g
3β-Chlorocholest-5-ene
 910-31-6
5g
 $ 50.00 2022-06-06

3β-Chlorocholest-5-ene Production Method

Production Method 1

57-88-5 57-88-5
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
A multigram preparative synthesis of cholest-4-en-3α,6β- and -3α,6α-diols
Zhao, Kejun; Wang, Yongfeng; Billington, David C., Synthetic Communications, 2001, 31(17), 2619-2624

Production Method 2

57-88-5 57-88-5
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: Alumina ,  Thionyl chloride
Reference
Neighboring carbon and hydrogen. XXIII. Homoallylic systems. 3,5-Cyclocholestan-6β-yl chloride
Kosower, Edward M.; Winstein, S., Journal of the American Chemical Society, 1956, 78, 4354-8

Production Method 3

57-88-5 57-88-5
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C; 0 °C → 23 °C; 12 h, 22 ± 1 °C
1.2 Reagents: Chlorotrimethylsilane Catalysts: Titanium tetrachloride Solvents: Dichloromethane ;  -78 °C; -78 °C → 23 °C; 30 min, 22 ± 1 °C
1.3 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water ;  22 ± 1 °C
Reference
Ti-Catalyzed Radical Alkylation of Secondary and Tertiary Alkyl Chlorides Using Michael Acceptors
Wu, Xiangyu; Hao, Wei; Ye, Ke-Yin; Jiang, Binyang; Pombar, Gisselle; et al, Journal of the American Chemical Society, 2018, 140(44), 14836-14843

Production Method 4

57-88-5 57-88-5
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Stereochemistry of some salts derived from 3,5-cyclocholestan-6-one. Attempted syntheses of some 3,5-cyclosteroidal systems
Billig, Ernst, 1962, , ,

Production Method 5

604-35-3 604-35-3
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Diethyl ether
Reference
A new preparation of steroid halides
Broome, J.; Brown, B. R.; Summers, G. H. R., Journal of the Chemical Society, 1957, 2071, 2071-3

Production Method 6

57-88-5 57-88-5
910-31-6 910-31-6
Reaction Conditions
1.1 Reagents: 2,2-Dichloro-1,3-dicyclohexyl-4,5-imidazolidinedione Solvents: Dichloromethane ;  2 h, rt
Reference
Dihaloimidazolidinediones as versatile halodehydrating agents
Moerdyk, Jonathan P.; Bielawski, Christopher W., Chemistry - A European Journal, 2014, 20(42), 13487-13490

3β-Chlorocholest-5-ene Raw materials

3β-Chlorocholest-5-ene Preparation Products

3β-Chlorocholest-5-ene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:910-31-6)Cholesteryl chloride
Order Number:sfd13858
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

3β-Chlorocholest-5-ene Related Literature

Related Categories

910-31-6 (3β-Chlorocholest-5-ene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:910-31-6)Cholesteryl chloride
sfd13858
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email